Cas no 2680779-03-5 (benzyl N-4-(4-hydroxy-3-methoxyphenyl)butan-2-ylcarbamate)

• Product Name: benzyl N-4-(4-hydroxy-3-methoxyphenyl)butan-2-ylcarbamate
• CAS No: 2680779-03-5
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• CID: 5626053
• PubChem ID: 165931813
• Update Time: 2025-06-29

benzyl N-4-(4-hydroxy-3-methoxyphenyl)butan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[4-(4-hydroxy-3-methoxyphenyl)butan-2-yl]carbamate
• 2680779-03-5
• EN300-28295402
• benzyl N-4-(4-hydroxy-3-methoxyphenyl)butan-2-ylcarbamate

• Inchi： 1S/C19H23NO4/c1-14(8-9-15-10-11-17(21)18(12-15)23-2)20-19(22)24-13-16-6-4-3-5-7-16/h3-7,10-12,14,21H,8-9,13H2,1-2H3,(H,20,22)
• InChI Key： BJBKTASHLSMJCX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C)CCC1C=CC(=C(C=1)OC)O)=O

Computed Properties

• Exact Mass: 329.16270821g/mol
• Monoisotopic Mass: 329.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-4-(4-hydroxy-3-methoxyphenyl)butan-2-ylcarbamate

Comprehensive Overview of Benzyl N-4-(4-hydroxy-3-methoxyphenyl)butan-2-ylcarbamate (CAS No. 2680779-03-5)

Benzyl N-4-(4-hydroxy-3-methoxyphenyl)butan-2-ylcarbamate, with the CAS number 2680779-03-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of carbamate derivatives, which are known for their versatile applications in drug development and medicinal chemistry. The presence of both hydroxy and methoxy functional groups in its structure enhances its potential for interactions with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for benzyl carbamate derivatives has surged due to their role in the synthesis of bioactive molecules. The compound 2680779-03-5 is particularly notable for its structural similarity to naturally occurring phenolic compounds, such as those found in vanillin and other plant-derived metabolites. This resemblance has led to investigations into its potential antioxidant and anti-inflammatory properties, aligning with the growing consumer interest in natural product-inspired therapeutics and sustainable drug discovery.

The synthesis of benzyl N-4-(4-hydroxy-3-methoxyphenyl)butan-2-ylcarbamate involves multi-step organic reactions, often starting from readily available precursors like vanillyl alcohol or guaiacol. Researchers have optimized these protocols to improve yield and purity, addressing the need for cost-effective and scalable production methods in the pharmaceutical industry. Its CAS registry number 2680779-03-5 ensures precise identification in chemical databases, facilitating global collaboration and regulatory compliance.

One of the trending topics in the scientific community is the exploration of small molecule modulators for neurodegenerative diseases. The structural features of 2680779-03-5, including its aromatic ring and polar substituents, suggest potential applicability in targeting protein aggregates or oxidative stress pathways. This aligns with frequent searches on platforms like Google and PubMed for terms such as "neuroprotective compounds" and "phenolic derivatives in drug design."

From a commercial perspective, benzyl N-4-(4-hydroxy-3-methoxyphenyl)butan-2-ylcarbamate is often sourced by laboratories engaged in high-throughput screening and fragment-based drug discovery. Its compatibility with modern analytical techniques, such as LC-MS and NMR spectroscopy, further underscores its utility in quality control and structural validation. Suppliers frequently highlight its CAS no. 2680779-03-5 to ensure traceability and meet the stringent requirements of Good Manufacturing Practices (GMP).

Environmental and safety considerations are also paramount in the handling of this compound. While it is not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. This reflects broader industry trends toward green chemistry and sustainable lab practices, topics frequently searched by professionals seeking to minimize their ecological footprint.

In summary, benzyl N-4-(4-hydroxy-3-methoxyphenyl)butan-2-ylcarbamate (CAS 2680779-03-5) represents a promising scaffold in medicinal chemistry, bridging the gap between natural product inspiration and synthetic innovation. Its relevance to current research hotspots, combined with its well-documented physicochemical properties, positions it as a valuable tool for scientists exploring next-generation therapeutics.